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Compound of Interest

Compound Name:
4-(o-

Methoxythiobenzoyl)morpholine

Cat. No.: B3911604 Get Quote

In-Depth Technical Guide: 4-(o-
Methoxythiobenzoyl)morpholine
Disclaimer: Information regarding the specific safety, handling, and biological activity of 4-(o-
Methoxythiobenzoyl)morpholine is not readily available in public databases. This guide is

based on general principles of laboratory safety for novel chemical compounds and data

extrapolated from the structurally related, but distinct, compound 4-(4-

Methoxybenzoyl)morpholine. The presence of a thiobenzoyl group and the ortho-methoxy

position significantly alters the molecule's chemical properties, and therefore its toxicological

profile may differ substantially. All procedures should be conducted with utmost caution and

under the supervision of qualified personnel.

Compound Identification and General Properties
While specific data for 4-(o-Methoxythiobenzoyl)morpholine is scarce, a general

understanding of its structure suggests it is a morpholine derivative containing a thioamide

linkage. Thioamides can have different reactivity and toxicity profiles compared to their amide

counterparts. The ortho-methoxy substitution may influence its metabolic stability and receptor

binding profile.

For illustrative purposes, the safety data for the related compound, 4-(4-

Methoxybenzoyl)morpholine, is presented below. It should NOT be considered a direct
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substitute for data on 4-(o-Methoxythiobenzoyl)morpholine.

Property
Value (for 4-(4-
Methoxybenzoyl)morpholine)

Molecular Formula C12H15NO3

Molecular Weight 221.25 g/mol

Appearance White to off-white crystalline powder

Melting Point 71-74 °C

Hazard Identification and Safety Precautions
Due to the lack of specific toxicological data for 4-(o-Methoxythiobenzoyl)morpholine, it

should be handled as a compound with unknown toxicity. The primary hazards associated with

similar morpholine derivatives are outlined below.

Potential Health Effects (based on 4-(4-
Methoxybenzoyl)morpholine)

Eye Contact: May cause serious eye irritation.

Skin Contact: May cause skin irritation.

Inhalation: May cause respiratory irritation.

Ingestion: May be harmful if swallowed.

Recommended Personal Protective Equipment (PPE)
Eye/Face Protection: Use chemical safety goggles and a face shield.

Skin Protection: Wear impervious gloves (e.g., nitrile rubber), a lab coat, and other protective

clothing as necessary to prevent skin contact.

Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge for

organic vapors if working in a poorly ventilated area or with fine powders.
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Handling and Storage Protocols
Proper handling and storage are crucial to maintain the integrity of the compound and ensure

the safety of laboratory personnel.

Handling Procedures
Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume

hood.

Dispensing: When weighing and dispensing, take measures to avoid the generation of dust.

Cross-Contamination: Avoid contact with incompatible materials.

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work

area.

Storage Conditions
Temperature: Store in a cool, dry place.

Container: Keep the container tightly closed.

Incompatibilities: Keep away from oxidizing agents.

Experimental Protocols
As no specific experimental protocols involving 4-(o-Methoxythiobenzoyl)morpholine are

publicly available, a generalized workflow for handling a novel research compound is provided

below.

General Workflow for Handling a Novel Research
Compound
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A generalized experimental workflow for a novel compound.
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Potential Signaling Pathways
The biological activity of 4-(o-Methoxythiobenzoyl)morpholine is uncharacterized. However,

morpholine-containing compounds are known to interact with a variety of biological targets. A

hypothetical signaling pathway is illustrated below to demonstrate the potential for such a

molecule to act as an inhibitor.

Hypothetical GPCR Inhibition Pathway

Cell Membrane Cytosol

GPCR G-ProteinActivates Effector Enzyme Second Messenger Downstream Signaling

4-(o-Methoxythiobenzoyl)morpholine
(Hypothetical Inhibitor)

Inhibits

Endogenous Ligand

Click to download full resolution via product page

Hypothetical inhibition of a GPCR signaling pathway.

First Aid Measures
In the event of exposure, follow these first aid measures.

Eye Contact: Immediately flush with plenty of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids. Get medical attention.

Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15

minutes while removing contaminated clothing and shoes. Get medical attention.

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical aid.

Ingestion: If swallowed, do NOT induce vomiting. Get medical aid immediately. Call a poison

control center.

Fire-Fighting Measures
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Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or appropriate

foam.

Specific Hazards: Emits toxic fumes under fire conditions.

Protective Equipment: Wear a self-contained breathing apparatus and protective clothing to

prevent contact with skin and eyes.

Accidental Release Measures
Personal Precautions: Use proper personal protective equipment as indicated in Section 2.

Environmental Precautions: Should not be released into the environment.

Methods for Cleaning Up: Sweep up, place in a bag and hold for waste disposal. Avoid

raising dust. Ventilate area and wash spill site after material pickup is complete.

This document serves as a preliminary guide. It is imperative that a thorough risk assessment

is conducted before handling 4-(o-Methoxythiobenzoyl)morpholine, and that all laboratory

activities are performed in accordance with institutional safety policies.

To cite this document: BenchChem. [Safety, handling, and storage of 4-(o-
Methoxythiobenzoyl)morpholine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3911604#safety-handling-and-storage-of-4-o-
methoxythiobenzoyl-morpholine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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